Cas no 2138303-08-7 ({1-[4-(1-Ethoxyethenyl)-1,3-thiazol-2-yl]ethyl}(ethyl)amine)

• Product Name: {1-[4-(1-Ethoxyethenyl)-1,3-thiazol-2-yl]ethyl}(ethyl)amine
• CAS No: 2138303-08-7
• MF: C₁₁H₁₈N₂OS
• MW: 226.338421344757
• CID: 6178531
• PubChem ID: 165467827
• Update Time: 2025-07-02

{1-[4-(1-Ethoxyethenyl)-1,3-thiazol-2-yl]ethyl}(ethyl)amine Chemical and Physical Properties

Names and Identifiers

• EN300-803608
• {1-[4-(1-ethoxyethenyl)-1,3-thiazol-2-yl]ethyl}(ethyl)amine
• 2138303-08-7
• {1-[4-(1-Ethoxyethenyl)-1,3-thiazol-2-yl]ethyl}(ethyl)amine

• Inchi： 1S/C11H18N2OS/c1-5-12-8(3)11-13-10(7-15-11)9(4)14-6-2/h7-8,12H,4-6H2,1-3H3
• InChI Key： CETKJINRKKGBRY-UHFFFAOYSA-N
• SMILES： S1C=C(C(=C)OCC)N=C1C(C)NCC

Computed Properties

• Exact Mass: 226.11398438g/mol
• Monoisotopic Mass: 226.11398438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 62.4Ų

Additional information on {1-[4-(1-Ethoxyethenyl)-1,3-thiazol-2-yl]ethyl}(ethyl)amine

Compound Introduction: {1-[4-(1-Ethoxyethenyl)-1,3-thiazol-2-yl]ethyl}(ethyl)amine and CAS No. 2138303-08-7

The compound with the CAS number 2138303-08-7 and the product name {1-[4-(1-Ethoxyethenyl)-1,3-thiazol-2-yl]ethyl}(ethyl)amine represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development.

The molecular structure of this compound features a complex arrangement of atoms, including a thiazole ring, ethoxyethenyl groups, and ethylamine substituents. The thiazole ring is a heterocyclic compound that is widely recognized for its presence in numerous biologically active molecules. Its sulfur and nitrogen atoms contribute to the compound's reactivity and interaction with biological targets, making it a valuable scaffold for drug design.

The presence of the 1-Ethoxyethenyl moiety in the compound's structure introduces additional functional groups that can participate in various chemical reactions. This feature enhances the compound's versatility, allowing it to be modified and incorporated into more complex molecular frameworks. Such modifications are crucial for optimizing the pharmacological properties of the compound, including its binding affinity, metabolic stability, and bioavailability.

In recent years, there has been growing interest in exploring the therapeutic potential of thiazole derivatives. These compounds have shown promise in various areas of medical research, including anti-inflammatory, antimicrobial, and anticancer applications. The specific configuration of the {1-[4-(1-Ethoxyethenyl)-1,3-thiazol-2-yl]ethyl}(ethyl)amine molecule makes it a particularly interesting candidate for further investigation.

One of the most compelling aspects of this compound is its potential to interact with biological targets in novel ways. The combination of the thiazole ring and ethylamine group creates a multifaceted structure that can engage multiple binding sites on biological molecules. This property is particularly valuable in drug development, as it allows for the design of molecules with enhanced specificity and reduced side effects.

Recent studies have demonstrated that derivatives of thiazole have significant pharmacological activity. For instance, some thiazole-based compounds have been shown to inhibit enzymes involved in inflammatory pathways, making them potential candidates for treating chronic inflammatory diseases. Additionally, thiazole derivatives have been explored for their antimicrobial properties, showing efficacy against various bacterial and fungal strains.

The ethylamine group in the compound's structure also contributes to its pharmacological profile. Ethylamine is known to enhance the solubility and bioavailability of drug molecules, which is crucial for their effective delivery to target sites in the body. Furthermore, ethylamine can participate in hydrogen bonding interactions with biological targets, further enhancing binding affinity.

The synthesis of {1-[4-(1-Ethoxyethenyl)-1,3-thiazol-2-yl]ethyl}(ethyl)amine involves multiple steps that require precise control over reaction conditions. The introduction of the thiazole ring necessitates careful selection of starting materials and catalysts to ensure high yield and purity. Similarly, the incorporation of the ethoxyethenyl group requires optimization to minimize side reactions and byproduct formation.

In terms of applications, this compound holds promise for use in both academic research and industrial drug development. Academic researchers can leverage its unique structure to explore new pharmacological mechanisms and develop novel therapeutic strategies. Industrial researchers can utilize it as a building block for more complex drug candidates that exhibit improved efficacy and safety profiles.

The growing body of evidence supporting the therapeutic potential of thiazole derivatives underscores the importance of continued research into compounds like {1-[4-(1-Ethoxyethenyl)-1,3-thiazol-2-yl]ethyl}(ethyl)amine. As our understanding of biological pathways improves, so too does our ability to design molecules that can interact with these pathways in meaningful ways. This compound represents a step forward in this direction.

In conclusion, the compound with CAS number 2138303-08-7 and product name {1-[4-(1-Ethoxyethenyl)-1,3-thiazol-2-yl]ethyl}(ethyl)amine is a structurally complex molecule with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a valuable candidate for further investigation into various therapeutic applications. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play a crucial role in the development of next-generation drugs.